4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%
Overview
Description
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, also known as 4-DMFBA, is a fluorinated benzoic acid derivative that is widely used in scientific research applications. It has been found to have a variety of biochemical and physiological effects and is an important tool in the study of cell signaling, metabolism, and drug development.
Scientific Research Applications
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% is widely used in scientific research applications. It has been used to study the structure-activity relationships of various compounds, as well as to investigate the mechanisms of action of various drugs. In addition, it has been used in cell signaling studies, as well as in the study of metabolism and drug development.
Mechanism of Action
The mechanism of action of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% is not fully understood. However, it is believed to act as a competitive inhibitor of enzyme-mediated reactions. It is thought to bind to the active site of enzymes, preventing them from catalyzing their respective reactions.
Biochemical and Physiological Effects
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of several enzymes, including phosphatidylinositol-4-phosphate 5-kinase and protein kinase C. In addition, it has been found to inhibit the growth of cancer cells and to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is highly soluble in a variety of solvents. In addition, it has a low toxicity profile, making it safe to use in laboratory settings. However, it is important to note that 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% is not very stable and can degrade over time.
Future Directions
There are several potential future directions for 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%. Its use in drug development and cell signaling studies could be further explored, as well as its potential use as an anti-inflammatory agent. In addition, further research could be done to investigate the mechanism of action of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% and to identify potential new targets for its use. Finally, its stability could be improved through the development of new synthetic methods.
Synthesis Methods
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% is typically synthesized through a two-step process. The first step involves the reaction of 3-N,N-dimethylsulfamoylphenol with fluorobenzene in the presence of a strong base, such as potassium hydroxide. This reaction yields the desired 4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95% product. The second step involves purification of the product through recrystallization.
properties
IUPAC Name |
4-[3-(dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)11-6-7-13(15(18)19)14(16)9-11/h3-9H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEIOIANAULMYEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
